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Compound of Interest

Compound Name: Fulvestrant 17-beta-D-Glucuronide

CAS No.: 261506-28-9

Cat. No.: B133349

Get Quote

Fulvestrant is a steroidal estrogen receptor (ER) antagonist used in the treatment of hormone

receptor (HR)-positive metastatic breast cancer.[1] Its unique mechanism of action involves not

only blocking the ER but also promoting its degradation, leading to a profound anti-estrogenic

effect.[2][3] Unlike oral anti-estrogens, Fulvestrant's low oral bioavailability necessitates its

administration as a long-acting intramuscular injection.[4][5]

The in vivo fate of Fulvestrant is governed by extensive metabolism, primarily occurring in the

liver. The biotransformation pathways are analogous to those of endogenous steroids and

include oxidation, aromatic hydroxylation, and, critically, conjugation with glucuronic acid and/or

sulfate at the 3 and 17 positions of the steroid nucleus.[1][5] One of the identified metabolites is

Fulvestrant 17-beta-D-Glucuronide. While glucuronidation at the 3-hydroxyl position is

reported to be the predominant pathway, the 17-glucuronide still represents a significant

metabolic fate.[6] Understanding the solubility and stability of this metabolite is crucial for

comprehensive pharmacokinetic modeling, metabolite identification in preclinical and clinical

samples, and assessing its potential biological activity or role as a biomarker.
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Fulvestrant 17-beta-D-Glucuronide is formed by the enzymatic conjugation of a glucuronic

acid moiety to the 17-hydroxyl group of the parent Fulvestrant molecule. This transformation

significantly alters the physicochemical properties of the compound.

Structural Representation:

Note: The above DOT script is a conceptual representation. For an accurate chemical

structure, please refer to chemical databases.

Key Physicochemical Properties:

Property Value / Description Source

Molecular Formula C₃₈H₅₅F₅O₉S [7][8]

Molecular Weight 782.89 g/mol [7]

Appearance White Solid [7]

Purity (Typical) ≥95% [7]

Storage
Store at -20°C under inert

atmosphere
[7]

The addition of the highly polar glucuronic acid group, with its carboxyl and multiple hydroxyl

functionalities, drastically increases the hydrophilicity of the molecule compared to the parent

Fulvestrant, which is known for its high lipophilicity and extremely low aqueous solubility.[5][9]

Solubility Profile of Fulvestrant 17-beta-D-
Glucuronide
Direct quantitative solubility data for Fulvestrant 17-beta-D-Glucuronide is not extensively

published in peer-reviewed literature. The available information is qualitative, primarily from

commercial suppliers.

Known Solubility:

DMSO: Slightly Soluble[7]
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Methanol: Slightly Soluble[7]

Projected Solubility & Causality: The glucuronidation process is a primary mechanism for

increasing the water solubility of drugs to facilitate their excretion. Therefore, it is expected that

Fulvestrant 17-beta-D-Glucuronide will exhibit significantly higher aqueous solubility than

Fulvestrant. However, the large, lipophilic steroid core will still limit its overall solubility in

aqueous media.

The solubility is expected to be pH-dependent due to the ionizable carboxylic acid group on the

glucuronide moiety (pKa ~3.2). At pH values above its pKa, the carboxylate form will

predominate, leading to enhanced solubility in aqueous buffers. Conversely, at acidic pH, the

non-ionized form will be more prevalent, likely reducing aqueous solubility.

Experimental Protocol: Determining Aqueous and
Organic Solubility
This protocol outlines a robust shake-flask method (OECD Guideline 105) to quantitatively

determine the solubility of Fulvestrant 17-beta-D-Glucuronide.

Objective: To determine the saturation solubility in various solvent systems.

Materials:

Fulvestrant 17-beta-D-Glucuronide (≥95% purity)

Type I (ultrapure) water

pH buffers (e.g., pH 2.0, 4.5, 7.4, 9.0)

Organic solvents: DMSO, Methanol, Ethanol, Acetonitrile

Vials, orbital shaker, temperature-controlled incubator

Validated analytical method (e.g., HPLC-UV or LC-MS/MS)

Methodology:
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Preparation: Add an excess amount of Fulvestrant 17-beta-D-Glucuronide to a series of

vials, ensuring a visible amount of undissolved solid remains at the end of the experiment.

Solvent Addition: Add a precise volume (e.g., 1 mL) of each test solvent/buffer to the

respective vials.

Equilibration: Seal the vials and place them on an orbital shaker in a temperature-controlled

environment (e.g., 25°C and 37°C) for a preliminary period of 24 hours. A subsequent 48-

hour sample should be taken to confirm equilibrium has been reached (i.e., concentrations

are within 5% of each other).

Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess

solid settle. Alternatively, centrifuge the samples at high speed (e.g., 14,000 rpm for 15

minutes) to pellet the undissolved solid.

Sampling and Dilution: Carefully withdraw an aliquot from the supernatant. Immediately

dilute the aliquot with a suitable mobile phase or solvent to prevent precipitation and to bring

the concentration within the calibrated range of the analytical method.

Quantification: Analyze the diluted samples using a validated HPLC or LC-MS/MS method to

determine the concentration.

Calculation: Calculate the solubility (e.g., in mg/mL or µg/mL) by accounting for the dilution

factor.

Self-Validating System: The protocol's trustworthiness is enhanced by ensuring a solid phase

remains, confirming saturation, and by taking multiple time points to verify that equilibrium has

been achieved. The use of a validated, stability-indicating analytical method is paramount.

Stability Profile of Fulvestrant 17-beta-D-
Glucuronide
The stability of Fulvestrant 17-beta-D-Glucuronide is a critical parameter, influencing its

shelf-life as a reference standard and its integrity in biological samples. The two primary points

of instability are the glucuronide linkage and the parent drug's core structure, particularly the

sulfoxide group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b133349/docs?utm_src=pdf-body#introduction-the-significance-of-fulvestrant-and-its-metabolites
https://www.benchchem.com/product/b133349/docs?utm_src=pdf-body#introduction-the-significance-of-fulvestrant-and-its-metabolites
https://www.benchchem.com/product/b133349/docs?utm_src=pdf-body#introduction-the-significance-of-fulvestrant-and-its-metabolites
https://www.benchchem.com/product/b133349/docs?utm_src=pdf-body#introduction-the-significance-of-fulvestrant-and-its-metabolites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Projected Degradation Pathways
Hydrolysis of the Glucuronide Linkage: The O-glucuronide bond is susceptible to both acidic

and enzymatic hydrolysis (by β-glucuronidases), which would release the parent Fulvestrant.

This is a critical consideration for in vitro and in vivo studies. Alkaline conditions are generally

more favorable for the stability of ether glucuronides.

Oxidation of the Sulfoxide: The sulfoxide moiety on the alkyl side chain of Fulvestrant is a

known site of oxidation, potentially forming a sulfone metabolite.[5] This pathway is likely

retained in the glucuronide conjugate.

Degradation of the Steroid Core: The steroid nucleus itself may be subject to degradation

under harsh conditions (e.g., strong acid/base, high heat), although it is generally stable.

Workflow for Stability Assessment:
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Sample Preparation

Forced Degradation Conditions

Analysis

Prepare stock solution of
Fulvestrant 17-β-D-Glucuronide

Acid Hydrolysis
(e.g., 0.1M HCl, 60°C)

Expose to stress

Base Hydrolysis
(e.g., 0.1M NaOH, 60°C)

Expose to stress

Oxidation
(e.g., 3% H₂O₂, RT)

Expose to stress

Thermal Stress
(e.g., 80°C in solution)

Expose to stress

Photostability
(ICH Q1B)

Expose to stress

Analyze at time points (0, 2, 4, 8, 24h)
using stability-indicating HPLC method

Assess Mass Balance
(% Assay + % Degradants)

Peak Purity Analysis
(PDA Detector)

Fig 2: Forced Degradation Experimental Workflow

Click to download full resolution via product page

Fig 2: A logical workflow for assessing the stability of Fulvestrant 17-β-D-Glucuronide under

forced degradation conditions.

Experimental Protocol: Forced Degradation Study
This protocol is designed to identify potential degradation products and establish the intrinsic

stability of the molecule, in line with ICH guidelines.[10][11][12]

Objective: To evaluate the stability of Fulvestrant 17-beta-D-Glucuronide under various

stress conditions.

Materials:
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Fulvestrant 17-beta-D-Glucuronide solution (e.g., 100 µg/mL in a suitable co-solvent/water

mixture)

Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

Temperature-controlled ovens/water baths

Photostability chamber

Validated stability-indicating HPLC-UV/MS method

Methodology:

Acid Hydrolysis: Mix the drug solution with an equal volume of 0.2 M HCl to achieve a final

concentration of 0.1 M HCl. Incubate at 60°C. Withdraw samples at appropriate time points

(e.g., 2, 8, 24 hours), neutralize with NaOH, and analyze.

Base Hydrolysis: Mix the drug solution with an equal volume of 0.2 M NaOH to achieve a

final concentration of 0.1 M NaOH. Incubate at 60°C. Withdraw samples at time points,

neutralize with HCl, and analyze.

Oxidative Degradation: Mix the drug solution with an equal volume of 6% H₂O₂ to achieve a

final concentration of 3% H₂O₂. Store at room temperature, protected from light. Withdraw

samples at time points and analyze.

Thermal Degradation: Heat the drug solution at 80°C. Withdraw samples at time points, cool

to room temperature, and analyze. A solid-state thermal stress study should also be

performed on the powder.

Photostability: Expose the drug solution to light providing an overall illumination of not less

than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt

hours/square meter (ICH Q1B). A dark control sample should be stored under the same

conditions. Analyze samples post-exposure.

Analysis: All samples should be analyzed using a stability-indicating HPLC method, capable

of separating the intact drug from all major degradation products. A photodiode array (PDA)
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detector is crucial for assessing peak purity. LC-MS/MS should be used to identify the mass

of potential degradants to aid in structural elucidation.

Data Interpretation: The goal is to achieve 5-20% degradation of the active substance.[10] This

level of degradation is sufficient to demonstrate the method's separating power without leading

to secondary, irrelevant degradation products. A mass balance calculation should be performed

to account for all formed degradants relative to the loss of the parent compound.

Conclusion
Fulvestrant 17-beta-D-Glucuronide is a key metabolite whose physicochemical properties

are essential for a complete understanding of Fulvestrant's pharmacology. While direct,

quantitative data on its solubility and stability are sparse, this guide provides a framework

based on established chemical principles and the known behavior of its parent compound. The

projected pH-dependent aqueous solubility and susceptibility to hydrolytic and oxidative

degradation are key characteristics that warrant experimental investigation. The detailed

protocols provided herein offer a robust, self-validating system for researchers to generate the

necessary data to support drug development, bioanalytical method validation, and advanced

pharmacokinetic studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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